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Compound of Interest

Mono-carboxy-isooctyl Phthalate-
a4

cat. No.: B15559052

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the quality and characteristics of Mono-
carboxy-isooctyl Phthalate-d4 (MCIOP-d4), a critical isotopically labeled internal standard
used in bioanalytical studies. The data and methodologies presented are based on a
representative Certificate of Analysis (CoA) and established analytical practices for the
certification of chemical reference materials.

Compound Identity and Specifications

Mono-carboxy-isooctyl Phthalate-d4 is the deuterated form of a secondary metabolite of
Di(isooctyl) phthalate (DIOP). As a stable isotope-labeled internal standard, it is essential for
the accurate quantification of the corresponding unlabeled metabolite in biological matrices by
isotope dilution mass spectrometry.[1][2]
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Identifier Value

Product Name Mono-carboxy-isooctyl Phthalate-d4

2-(((8-Carboxyoctan-2-yl)oxy)carbonyl)benzoic

Synonyms Acid-dd

Molecular Formula C17H18D406

Molecular Weight 326.38 g/mol

CAS Number Not Available (Unlabeled: 898544-09-7)
Structure

Quantitative Analysis Summary

The following tables summarize the quantitative data typically found on a Certificate of Analysis
for a high-purity certified reference material.

ble 2.1: Puri I : icl

Parameter Specification Result Method
Chemical Purity >95% 97.45% HPLC
Isotopic Purity >95% 99.4% Mass Spectrometry
] Conforms to ) )
Elemental Analysis %C: 62.50, %H: 7.45 Combustion Analysis
C17H18D40s

ble 2.2: ic Distributi

Isotopologue Normalized Intensity
do 0.01%

d: 0.00%

d2 0.30%

ds 1.68%

da 98.00%
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ble 2.3: Physical and Chemical :

Property Result

Appearance White to Off-White Solid

Solubility Chloroform (Slightly), Methanol (Slightly)
Long Term Storage -20°C, Inert atmosphere

Specific Rotation 0.0° (c = 0.2, Methanol)

Metabolic Pathway of Parent Compound

Mono-carboxy-isooctyl Phthalate is a metabolite of the widely used plasticizer Di(isooctyl)
phthalate (DIOP). Understanding its metabolic fate is crucial for designing toxicokinetic and
exposure studies. The primary metabolic pathway involves enzymatic hydrolysis followed by
oxidation.[3]
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Di(isooctyl) phthalate (DIOP)

Phase I: Hydrolysis
Esterases/Lipases)

v
Mono-isooctyl Phthalate (MIOP)

Phase I: w-Oxidation

v
Mono-carboxy-isooctyl Phthalate (MCIOP)

Phase II: Glucuronidation

Glucuronide Conjugates
(Urine/Feces Excretion)
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Phase 1: Preparation

Synthesis of
MCIOP-d4

4

Purification
(e.g., Column Chromatography)

Phase 2: Charagterization & Value Assignment

Identity Confirmation
(NMR, HRMS)

:

Purity Assessment
(HPLC, Elemental Analysis)

.

Isotopic Purity
(HRMS)

Phase 3: Qualit¥ Control & Certification

Homogeneity Testing

:

Stability Assessment
(Long-term & Accelerated)

i

Issuance of
Certificate of Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Mono-
carboxy-isooctyl Phthalate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559052#mono-carboxy-isooctyl-phthalate-d4-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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